2-(1-Phenylcyclohexyl)acetonitrile

• CAS RN: 32294-72-7
• Molecular Formula: C14H17N
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 2-(1-phenylcyclohexyl)acetonitrile
• InChI: InChI=1S/C14H17N/c15-12-11-14(9-5-2-6-10-14)13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-11H2
• InChI Key: QTZSJWWGPBHVRZ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)(CC#N)C2=CC=CC=C2

Description

2-(1-Phenylcyclohexyl)acetonitrile is a useful research compound. Its molecular formula is C14H17N and its molecular weight is 199.29 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(1-Phenylcyclohexyl)acetonitrile is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 304893. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

To a stirred solution of methanesulfonic acid 1-phenyl-cyclohexylmethyl ester (252) (20.0 g, 74.52 mmol) in dimethyl sulfoxide (100.0 mL) were added KI (1.24 g, 7.45 mmol) and NaCN (5.48 g, 111.78 mmol) and the reaction mixture was stirred at 140° C. for 16 h. After completion of the reaction, the reaction mixture was diluted with water, extracted with ethyl acetate and the organic layer was washed with water and brine. The organic layer was then dried over Na2SO4 and concentrated. The crude product was purified by normal silica gel column chromatography (using 5% ethyl acetate in hexane) to get (1-phenyl-cyclohexyl)-acetonitrile (253) (2.4 g, 16.1%) as a colorless liquid.